Cas no 1522-88-9 (Pentaerythrityl Tetraiodide)

• Product Name: Pentaerythrityl Tetraiodide
• CAS No: 1522-88-9
• MF: C₅H₈I₄
• MW: 575.734910964966
• MDL: MFCD00019034
• CID: 165912
• Update Time: 2025-11-01

Pentaerythrityl Tetraiodide Chemical and Physical Properties

Names and Identifiers

• Propane,1,3-diiodo-2,2-bis(iodomethyl)-
• Pentaerythrityl Tetraiodide
• 1,3-diiodo-2,2-bis(iodomethyl)propane
• Tetrakis(iodomethyl)methane
• pentaerythrityliodide
• PENTAERYTHRYL TETRAIODIDE
• PENTAERYTHRITOL TETRAIODIDE
• Methane, tetrakis(iodomethyl)-
• 1,3-Diiodo-2,2-bis(iodomethyl)
• 2,2-bis(iodomethyl)-1,3-diiodo-propan
• Pentaerythrityl iodide
• PENTAERYTHRITYL TETRAIODIDE 95+%
• Propane, 1,3-diiodo-2,2-bis(iodomethyl)-
• Propane, 2,2-bis(iodomethyl)-1,3-diiodo-
• C5H8I4
• PENTAERYTHRITYLTETRAIODIDE
• WLN: I1X1I1I1I
• HPMGSGCDKVCZHC-UHFFFAOYSA-N
• NSC6

• MDL： MFCD00019034
• Inchi： 1S/C5H8I4/c6-1-5(2-7,3-8)4-9/h1-4H2
• InChI Key： HPMGSGCDKVCZHC-UHFFFAOYSA-N
• SMILES： ICC(CI)(CI)CI
• BRN： 1738945

Computed Properties

• Exact Mass: 575.68000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 51.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 2.8477 (rough estimate)
• Melting Point: 227 °C
• Boiling Point: 423.01°C (rough estimate)
• Refractive Index: 1.4720 (estimate)
• PSA: 0.00000
• LogP: 3.71280
• Solubility: Not determined

Pentaerythrityl Tetraiodide Security Information

• RTECS：TY1100000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Pentaerythrityl Tetraiodide

Comprehensive Analysis of Pentaerythrityl Tetraiodide (CAS No. 1522-88-9): Properties, Applications, and Innovations

Pentaerythrityl Tetraiodide (CAS No. 1522-88-9), a halogenated organic compound, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as tetraiodopentaerythritol, is characterized by its high iodine content, making it a valuable intermediate in synthetic chemistry and material science. Researchers and industries are increasingly exploring its potential in advanced applications, aligning with the growing demand for sustainable and high-performance materials.

The molecular formula of Pentaerythrityl Tetraiodide is C₅H₈I₄O₄, with a molecular weight of 635.83 g/mol. Its crystalline structure and stability under controlled conditions make it suitable for specialized chemical reactions. One of the most searched questions about this compound is: "What are the industrial uses of Pentaerythrityl Tetraiodide?" The answer lies in its role as a key precursor in the synthesis of iodinated polymers and flame retardants, which are critical in electronics and construction materials.

In the context of environmental sustainability, Pentaerythrityl Tetraiodide has been studied for its potential in green chemistry. For instance, its derivatives are being investigated as catalysts in renewable energy systems, such as solar cells and fuel cells. This aligns with the global trend toward eco-friendly chemical alternatives, a topic frequently searched by professionals and academics. The compound's ability to form stable complexes with metals also opens doors for applications in advanced material engineering.

Another trending topic related to CAS No. 1522-88-9 is its safety profile and handling precautions. While not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain its integrity. Users often search for "Pentaerythrityl Tetraiodide solubility" and "compatibility with other chemicals," highlighting the need for detailed technical data. The compound exhibits limited solubility in water but dissolves well in organic solvents like dimethyl sulfoxide (DMSO) and acetone.

From a research perspective, Pentaerythrityl Tetraiodide is a subject of ongoing studies in medicinal chemistry. Its iodine-rich structure makes it a candidate for developing contrast agents in medical imaging, addressing the rising demand for non-invasive diagnostic tools. This application is particularly relevant given the increasing focus on personalized healthcare and precision medicine.

In summary, Pentaerythrityl Tetraiodide (CAS No. 1522-88-9) is a multifaceted compound with expanding applications across industries. Its relevance to sustainable technology, material science, and healthcare innovation positions it as a compound of interest for future advancements. As research continues, its potential is expected to grow, meeting the evolving needs of science and industry.